Cas no 105190-09-8 (3-chloro-6-[(2-methoxyphenyl)methyl]-Pyridazine)

• Product Name: 3-chloro-6-[(2-methoxyphenyl)methyl]-Pyridazine
• CAS No: 105190-09-8
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• MDL: MFCD29072759
• CID: 1097516
• Update Time: 2025-06-11

3-chloro-6-[(2-methoxyphenyl)methyl]-Pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-[(2-methoxyphenyl)methyl]-Pyridazine
• 3-chloro-6-(2-methoxybenzyl)-pyridazine
• Pyridazine, 3-chloro-6-[(2-methoxyphenyl)methyl]-

• MDL： MFCD29072759
• Inchi： 1S/C12H11ClN2O/c1-16-11-5-3-2-4-9(11)8-10-6-7-12(13)15-14-10/h2-7H,8H2,1H3
• InChI Key： GXAOMUSGUVAZDM-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=C(CC2=CC=CC=C2OC)C=C1

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Melting Point: 63 °C
• Boiling Point: 389.7±32.0 °C(Predicted)
• pka: 0.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-chloro-6-[(2-methoxyphenyl)methyl]-Pyridazine

Research Brief on 3-chloro-6-[(2-methoxyphenyl)methyl]-Pyridazine (CAS: 105190-09-8): Recent Advances and Applications

3-chloro-6-[(2-methoxyphenyl)methyl]-Pyridazine (CAS: 105190-09-8) is a pyridazine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the compound's utility in the design of small-molecule inhibitors targeting specific kinases involved in cancer and inflammatory diseases. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 3-chloro-6-[(2-methoxyphenyl)methyl]-Pyridazine exhibit potent inhibitory activity against certain tyrosine kinases, with IC50 values in the nanomolar range. The study further elucidated the structure-activity relationship (SAR) of these derivatives, providing valuable insights for future drug design.

In addition to its role in kinase inhibition, 3-chloro-6-[(2-methoxyphenyl)methyl]-Pyridazine has been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound and its analogs display moderate to strong activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for developing new antibiotics.

The synthesis of 3-chloro-6-[(2-methoxyphenyl)methyl]-Pyridazine has also seen advancements in recent years. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthetic route that improves yield and reduces the use of hazardous reagents. This development is particularly relevant for industrial-scale production, as it addresses previous challenges related to cost and environmental impact.

Looking ahead, researchers are exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Preliminary in vitro studies suggest that certain derivatives may modulate pathways involved in neuroinflammation and insulin signaling. However, further validation in animal models is required to assess their therapeutic potential fully.

In conclusion, 3-chloro-6-[(2-methoxyphenyl)methyl]-Pyridazine (CAS: 105190-09-8) represents a versatile scaffold in medicinal chemistry with demonstrated applications in kinase inhibition and antimicrobial therapy. Recent advancements in its synthesis and biological evaluation underscore its continued relevance in drug discovery. Future research should focus on expanding its therapeutic applications and optimizing its pharmacokinetic properties for clinical development.